Cas no 1165713-47-2 (4-Hydroxy-2-isopropoxybenzaldehyde)

4-Hydroxy-2-isopropoxybenzaldehyde structure
1165713-47-2 structure
Product Name:4-Hydroxy-2-isopropoxybenzaldehyde
CAS No:1165713-47-2
MF:C10H12O3
MW:180.200483322144
CID:2107147
PubChem ID:72221957
Update Time:2024-03-01

4-Hydroxy-2-isopropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-2-isopropoxybenzaldehyde
    • LBZMFMUFBZDSGU-UHFFFAOYSA-N
    • MB22946
    • 4-HYDROXY-2-(PROPAN-2-YLOXY)BENZALDEHYDE
    • 4-Hydroxy-2-isopropoxybenzaldehyde
    • Inchi: 1S/C10H12O3/c1-7(2)13-10-5-9(12)4-3-8(10)6-11/h3-7,12H,1-2H3
    • InChI Key: LBZMFMUFBZDSGU-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=CC=1C=O)O)C(C)C

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 1.8
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd